The Human Phenotype Ontology: A Technical Guide for Researchers and Drug Development Professionals
The Human Phenotype Ontology: A Technical Guide for Researchers and Drug Development Professionals
The Human Phenotype Ontology (HPO) has emerged as a critical global standard for the standardized description of phenotypic abnormalities in human disease. Its structured vocabulary and hierarchical organization provide a powerful computational framework for a wide range of applications, from clinical diagnostics and rare disease gene discovery to the elucidation of disease mechanisms and the advancement of drug development. This in-depth guide provides a technical overview of the HPO's core components, its applications, and the methodologies that underpin its use in research and therapeutic development.
Core Concepts of the Human Phenotype Ontology
The Human Phenotype Ontology is a comprehensive and structured vocabulary of terms that describe phenotypic abnormalities encountered in human diseases.[1][2] Each term in the HPO represents a specific phenotypic feature, such as "Atrial septal defect" or "Intellectual disability, severe". The ontology is organized as a Directed Acyclic Graph (DAG), where terms are interconnected by "is a" relationships. This hierarchical structure allows for varying levels of granularity in phenotype description, from general terms like "Abnormality of the cardiovascular system" to highly specific terms like "Ostium primum atrial septal defect". A key feature of the HPO is that a term can have multiple parent terms, enabling the representation of complex and multifaceted phenotypic features.[3]
The development of the HPO is an ongoing international effort, with terms and annotations continually added and refined based on medical literature, and data from resources such as Online Mendelian Inheritance in Man (OMIM), Orphanet, and DECIPHER.[2]
Quantitative Growth of the Human Phenotype Ontology
The HPO has experienced substantial growth in both the number of phenotypic terms and the breadth of disease annotations since its inception. This expansion reflects its increasing adoption and utility within the biomedical community. The following table summarizes the growth of the HPO over time, based on published data.
| Metric | January 2009 - August 2013 | January 2018 | September 2020 | 2024 |
| Number of Terms | ~10,088 | ~12,000 | 15,247 | >18,000 |
| Disease Annotations | - | >123,000 (rare diseases) >132,000 (common diseases) | >205,192 (total) | >156,000 (hereditary diseases) |
As of September 2020, the annotations within the HPO were sourced from several key databases, providing a comprehensive view of the phenotypic landscape of human disease.
| Data Source | Number of Annotations | Number of Diseases Annotated |
| OMIM | 108,580 | 7,801 |
| Orphanet | 96,612 | 3,956 |
| DECIPHER | 296 | 47 |
Logical Structure of HPO Terms: The Entity-Quality (EQ) Model
To enhance computational reasoning and interoperability with other ontologies, HPO terms are increasingly being given logical definitions based on the Entity-Quality (EQ) model. This model decomposes a phenotype into an affected anatomical or physiological "Entity" and an abnormal "Quality" that inheres in that entity. The Phenotype and Trait Ontology (PATO) is used to provide the standardized "Quality" terms.
For example, the HPO term "Microcephaly" (HP:0000252) can be logically defined as:
-
Entity: Cephalon (from an anatomy ontology like UBERON)
-
Quality: Decreased size (from PATO)
This decomposition allows for more precise computational comparisons and facilitates cross-species phenotype analysis by mapping entities and qualities between different organisms.
Experimental and Computational Protocols
The HPO is a cornerstone of several powerful computational methods for analyzing patient data and prioritizing candidate genes. Below are detailed methodologies for some of the key applications.
HPO-based Semantic Similarity Analysis
Semantic similarity measures quantify the degree of resemblance between two HPO terms or two sets of HPO terms based on their positions within the ontology's hierarchy and their information content. These measures are fundamental for comparing patient phenotypes to known disease phenotypes.
Methodology:
-
Information Content (IC) Calculation: The IC of an HPO term t is a measure of its specificity and is calculated as the negative log of its frequency of annotation in a corpus of diseases. IC(t) = -log(p(t)) where p(t) is the probability of observing term t or any of its descendants in the annotation database. More specific terms have a higher IC.
-
Pairwise Term Similarity: Several methods exist to calculate the similarity between two terms, t1 and t2.
-
Resnik Similarity: The similarity is the IC of the Most Informative Common Ancestor (MICA) of the two terms. sim_Resnik(t1, t2) = IC(MICA(t1, t2))
-
Lin Similarity: This method normalizes the Resnik similarity by the IC of the two terms. sim_Lin(t1, t2) = (2 * IC(MICA(t1, t2))) / (IC(t1) + IC(t2))
-
Jiang and Conrath Similarity: This measure is based on the distance between two terms, which is then converted to a similarity score. dist_JC(t1, t2) = IC(t1) + IC(t2) - 2 * IC(MICA(t1, t2)) sim_JC(t1, t2) = 1 - dist_JC(t1, t2)
-
-
Groupwise Similarity: To compare a patient's set of HPO terms with a disease's set of HPO terms, pairwise similarities are aggregated. Common methods include taking the average or the maximum similarity between all pairs of terms.
HPO Term Enrichment Analysis
Enrichment analysis is used to determine if a set of genes is significantly associated with particular HPO terms. This can help in understanding the functional consequences of genetic perturbations.
Methodology:
-
Input Data: A list of genes of interest (e.g., differentially expressed genes from an RNA-seq experiment) and a background set of all genes considered in the experiment.
-
Statistical Test: The hypergeometric test is commonly used to calculate the probability of observing the given overlap between the gene set of interest and the set of genes annotated to a specific HPO term by chance. The test is based on the following contingency table:
| In Gene Set of Interest | Not in Gene Set of Interest | Total | |
| Annotated to HPO term | k | K - k | K |
| Not annotated to HPO term | n - k | N - n - K + k | N - K |
| Total | n | N - n | N |
-
P-value Calculation: The p-value is the probability of observing k or more genes from the gene set of interest annotated to the HPO term.
-
Correction for Multiple Testing: Since enrichment is tested for many HPO terms simultaneously, a correction for multiple hypothesis testing, such as the Benjamini-Hochberg False Discovery Rate (FDR) correction, is applied to the p-values.
Phenotype-Driven Gene and Variant Prioritization
A major application of the HPO is in prioritizing candidate genes and variants from next-generation sequencing data. Tools like Exomiser and LIRICAL leverage HPO terms to rank genes based on their phenotypic relevance to a patient's clinical presentation.
Methodology (Conceptual Workflow):
-
Patient Phenotyping: The patient's clinical features are systematically recorded as a set of HPO terms.
-
Variant Calling: Whole-exome or whole-genome sequencing is performed, and a list of genetic variants is generated.
-
Phenotypic Matching: The patient's HPO terms are compared to a knowledge base of gene-phenotype and disease-phenotype associations. A phenotype score is calculated for each gene based on the semantic similarity between the patient's phenotype and the phenotypes associated with that gene.
-
Variant Scoring: Each variant is scored based on its predicted pathogenicity (e.g., using tools like SIFT, PolyPhen-2, CADD) and its population frequency (rarer variants are prioritized).
-
Integrated Ranking: The phenotype score and the variant score are combined to produce a final ranked list of candidate genes and variants.
HPO in the Context of Signaling Pathways and Drug Development
The HPO provides a crucial link between molecular pathways and clinical outcomes. By annotating the phenotypic consequences of mutations in genes within a specific signaling pathway, researchers can gain insights into the pathway's role in human health and disease. This is particularly valuable for drug development, as it allows for the identification of potential therapeutic targets and the prediction of on- and off-target effects based on phenotypic data.
Example: The Hippo Signaling Pathway and HPO Terms
The Hippo signaling pathway is a key regulator of organ size and tissue homeostasis, and its dysregulation is implicated in various cancers. Mutations in genes within this pathway can lead to developmental disorders with distinct phenotypic features. For example, mutations in the YAP1 gene, a downstream effector of the Hippo pathway, are associated with a range of phenotypes that can be captured by HPO terms.
By systematically mapping HPO terms to genes within various signaling pathways, researchers can build comprehensive "phenotype pathways" that can inform drug discovery efforts. For example, if a drug candidate is known to modulate a particular pathway, the associated HPO terms can help predict potential adverse effects or identify patient populations that are most likely to respond to the therapy.
Conclusion
The Human Phenotype Ontology has become an indispensable tool for researchers, clinicians, and drug development professionals. Its standardized vocabulary, hierarchical structure, and rich set of annotations provide a robust framework for integrating phenotypic data into genomic and systems biology analyses. The computational methodologies enabled by the HPO, such as semantic similarity analysis, enrichment analysis, and phenotype-driven gene prioritization, are accelerating the pace of rare disease diagnosis and the discovery of novel therapeutic targets. As the HPO continues to evolve and expand, its role in bridging the gap between genotype and phenotype will undoubtedly become even more critical in the era of precision medicine.
